{5-[(4-Chlorophenyl)sulfanyl]-1,2,3-thiadiazol-4-yl}(morpholino)methanone

• IUPAC Name: [5-(4-chlorophenyl)sulfanylthiadiazol-4-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C13H12ClN3O2S2/c14-9-1-3-10(4-2-9)20-13-11(15-16-21-13)12(18)17-5-7-19-8-6-17/h1-4H,5-8H2
• InChI Key: KMJKWLGXMYVCHS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=C(SN=N2)SC3=CC=C(C=C3)Cl
• Molecular Formula: C13H12ClN3O2S2
• Molecular Weight: 341.8 g/mol

Description

The compound {5-[(4-Chlorophenyl)sulfanyl]-1,2,3-thiadiazol-4-yl}(morpholino)methanone is a complex organic molecule. It contains a thiadiazole ring, which is a five-membered heterocyclic ring containing two nitrogen atoms, one sulfur atom, and two carbon atoms. The thiadiazole ring is substituted with a morpholino methanone group and a 4-chlorophenyl sulfanyl group.

Molecular Structure Analysis

The molecular formula of this compound is C13H12ClN3O2S2. It contains a thiadiazole ring, a morpholino group, and a 4-chlorophenyl sulfanyl group. The exact three-dimensional structure would require further analysis, such as X-ray crystallography, to determine.

Scientific Research Applications

Synthesis and Antiviral Activity

Research on derivatives of 5-(4-chlorophenyl)-1,3,4-thiadiazole sulfonamides, which share a structural similarity with {5-[(4-Chlorophenyl)sulfanyl]-1,2,3-thiadiazol-4-yl}(morpholino)methanone, has shown potential antiviral activities. For instance, compounds synthesized from 4-chlorobenzoic acid demonstrated anti-tobacco mosaic virus activity (Chen et al., 2010).

Antituberculosis Activity

A series of 3-heteroarylthioquinoline derivatives, closely related to the compound , were synthesized and tested for their antituberculosis properties. Some of these compounds exhibited significant activity against Mycobacterium tuberculosis (Chitra et al., 2011).

Spectral Characterization and Antibacterial Activity

Novel compounds including 4-amino-2-(4-chlorophenyl)aminothiazol-5-yl)(thiophene-2-yl)methanone were synthesized and characterized, with studies indicating potential antibacterial activity. This research utilized methods like UV, IR, NMR, and mass spectrometry for structural analysis (Shahana & Yardily, 2020).

Potential PET Agent in Parkinson's Disease Imaging

Research into synthesizing compounds similar to {5-[(4-Chlorophenyl)sulfanyl]-1,2,3-thiadiazol-4-yl}(morpholino)methanone, such as HG-10-102-01, has been conducted for potential use in PET imaging of the LRRK2 enzyme in Parkinson's disease (Wang et al., 2017).

Synthesis of Antimicrobial Agents

A study on the synthesis of formazans from a base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole, which is structurally related to the compound , indicated potential as antimicrobial agents (Sah et al., 2014).

Future Directions

The future directions for research on this compound could include determining its physical and chemical properties, studying its chemical reactivity, and investigating its potential biological activity. This could involve in vitro and in vivo studies to determine if it has any therapeutic potential.